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Introduction
MI-503 is a potent and specific small-molecule inhibitor of the menin-Mixed Lineage Leukemia

(MLL) protein-protein interaction, a critical dependency for the survival of leukemia cells with

MLL rearrangements.[1][2] This document provides detailed protocols for the preparation and

intraperitoneal (i.p.) administration of MI-503 in murine models, a common method for

evaluating its in vivo efficacy.[1][3][4] The protocols and data presented are compiled from

various research sources to ensure robustness and reproducibility.

Quantitative Data Summary
The following table summarizes key quantitative data for the use of MI-503 in mice, as reported

in the literature.
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Parameter Value
Vehicle
Composition

Mouse Model Source

Dosage Range 10 - 80 mg/kg

25% DMSO,

25% PEG400,

50% PBS

Various (e.g.,

BALB/c nude,

C57BL/6)

[1][5][6][7]

Administration

Route

Intraperitoneal

(i.p.)

25% DMSO,

25% PEG400,

50% PBS

Various [1][4][7]

Dosing

Frequency

Once or twice

daily

25% DMSO,

25% PEG400,

50% PBS

Various [1][5]

Oral

Bioavailability
~75% Not Applicable Mice [1][3]

In Vivo Efficacy

>80% tumor

volume reduction

(MV4;11

xenograft)

25% DMSO,

25% PEG400,

50% PBS

BALB/c nude

mice
[1][3][4]

Experimental Protocols
I. Preparation of MI-503 Formulation for Intraperitoneal
Injection
This protocol describes the preparation of a commonly used vehicle for MI-503, consisting of

25% Dimethyl Sulfoxide (DMSO), 25% Polyethylene Glycol 400 (PEG400), and 50%

Phosphate-Buffered Saline (PBS).

Materials:

MI-503 powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Polyethylene Glycol 400 (PEG400), sterile
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Phosphate-Buffered Saline (PBS), sterile, pH 7.4

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Sterile, serological pipettes

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes

Procedure:

Calculate Required Volumes: Determine the total volume of the final MI-503 solution needed

based on the number of mice, their weights, and the desired dose and injection volume. A

typical injection volume for mice is 100 µL to 200 µL.

Prepare MI-503 Stock Solution in DMSO:

In a sterile conical tube, weigh the required amount of MI-503 powder.

Add the calculated volume of DMSO to achieve the desired final concentration in the total

formulation (25% of the final volume).

Vortex thoroughly until the MI-503 is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may aid dissolution, but avoid overheating.

Add PEG400:

To the MI-503/DMSO solution, add the calculated volume of PEG400 (25% of the final

volume).

Vortex the mixture thoroughly to ensure homogeneity.

Add PBS:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15623653?utm_src=pdf-body
https://www.benchchem.com/product/b15623653?utm_src=pdf-body
https://www.benchchem.com/product/b15623653?utm_src=pdf-body
https://www.benchchem.com/product/b15623653?utm_src=pdf-body
https://www.benchchem.com/product/b15623653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add the calculated volume of sterile PBS (50% of the final volume) to the

DMSO/PEG400 mixture while vortexing. Add the PBS dropwise initially to prevent

precipitation of the compound.

Continue to vortex until the solution is clear and homogenous.

Sterile Filtration:

Draw the final solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile tube. This step is crucial for removing any potential

microbial contamination.

Storage and Use:

It is recommended to prepare the formulation fresh on the day of use.

If short-term storage is necessary, store the solution at 4°C, protected from light. Before

use, allow the solution to come to room temperature and vortex to ensure homogeneity.

II. Intraperitoneal Injection Procedure in Mice
This protocol outlines the standard procedure for administering the prepared MI-503 solution

via intraperitoneal injection.

Materials:

Prepared and sterile-filtered MI-503 solution

Sterile syringes (e.g., 1 mL tuberculin syringes)

Sterile needles (e.g., 27-30 gauge)

Mouse restraint device (optional)

70% ethanol for disinfection
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Animal scale

Procedure:

Animal Preparation:

Weigh each mouse to accurately calculate the injection volume based on its body weight

and the desired dose (mg/kg).

Properly restrain the mouse. This can be done manually by scruffing the neck and

securing the tail, or by using a restraint device.

Injection Site Identification:

Position the mouse on its back with its head tilted slightly downwards.

The injection site is in the lower right or left quadrant of the abdomen, avoiding the midline

to prevent injury to the bladder or cecum.

Injection:

Wipe the injection site with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful not to insert

the needle too deeply to avoid puncturing internal organs.

Gently aspirate by pulling back the plunger to ensure the needle is not in a blood vessel or

organ. If blood or any fluid is drawn, withdraw the needle and reinject at a different site

with a new sterile needle.

Slowly and steadily inject the calculated volume of the MI-503 solution.

Post-Injection Monitoring:

Carefully withdraw the needle and return the mouse to its cage.

Monitor the mouse for any immediate adverse reactions.
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Visualizations
Experimental Workflow

Experimental Workflow for MI-503 Administration
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Click to download full resolution via product page

Caption: Workflow for MI-503 preparation and i.p. injection.

MI-503 Signaling Pathway
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Mechanism of Action of MI-503
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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